Cas no 1234616-36-4 ([1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid
• CAS No: 1234616-36-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD17015982
• CID: 2093979
• PubChem ID: 51358231
• Update Time: 2025-05-23

[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid
• [1,2,4]Triazolo[1,5-A]Pyridine-8-CarboxylicAcid
• ALBB-032461
• 1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid
• DB-179641
• PB31862
• SY113259
• CS-0053020
• MFCD17015982
• SCHEMBL1419803
• 1234616-36-4
• AS-33601
• AKOS015893093
• EN300-686902

• MDL： MFCD17015982
• Inchi： 1S/C7H5N3O2/c11-7(12)5-2-1-3-10-6(5)8-4-9-10/h1-4H,(H,11,12)
• InChI Key： PZNISMDFEGHAPD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN2C1=NC=N2)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid

Introduction to [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic Acid (CAS No: 1234616-36-4)

[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and its CAS number CAS NO: 1234616-36-4, exhibits a rich array of potential biological activities that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular framework of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid consists of a fused tricyclic system comprising a triazole ring connected to a pyridine ring. This structural motif is known to contribute to the compound's pharmacological properties by providing multiple sites for functionalization and interaction with biological targets. The presence of the carboxylic acid group at the 8-position further enhances its versatility, allowing for various chemical modifications that can fine-tune its pharmacokinetic and pharmacodynamic characteristics.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Among these, [1,2,4]Triazolo[1,5-a]pyridine derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. Specifically, studies have highlighted the compound's potential in inhibiting enzymes and receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory drugs.

One of the most compelling aspects of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid is its structural diversity. Researchers have explored numerous derivatives of this compound to identify more potent and selective analogs. For instance, modifications at the triazole ring have been shown to enhance binding affinity to specific targets. Additionally, the introduction of substituents at the pyridine ring has allowed for the development of compounds with improved solubility and metabolic stability.

The synthesis of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound in larger quantities, facilitating further exploration of its biological activities.

Recent studies have also demonstrated the compound's potential in addressing neurological disorders. The ability of [1,2,4]Triazolo[1,5-a]pyridine derivatives to interact with neurotransmitter receptors has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the growing burden of neurodegenerative diseases worldwide.

Another area of interest is the use of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid in anticancer research. Preclinical studies have shown that certain derivatives exhibit cytotoxic effects against various cancer cell lines. The mechanisms underlying these effects often involve inhibition of key signaling pathways that promote tumor growth and survival. Further investigation is warranted to fully elucidate these mechanisms and explore their therapeutic implications.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid are also subjects of ongoing research. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for optimizing its clinical efficacy and safety profile. Advanced computational methods have been employed to predict ADME properties，facilitating faster drug development pipelines.

In conclusion，[1，2，4]Triazolo[1，5-a]pyridine-8-carboxylic acid represents a fascinating compound with diverse potential applications in pharmaceuticals。Its unique structural features and reported biological activities make it a valuable scaffold for further medicinal chemistry investigations。As research continues to uncover new therapeutic possibilities，this compound is poised to play a significant role in addressing some of today's most pressing medical challenges。